Cas no 1185152-57-1 (2-Acetylisonicotinaldehyde)

Dangerous chemicals.Colorless or yellowish transparent oily liquid,Have strong irritating smell.melting point12℃ ,boiling point199℃ (2.67KPa) \194.5℃ (2.26KPa),Refractive index1.451,Can be miscible with organic solvents,Soluble in ether.In water and ethanoldecomposition.

2-Acetylisonicotinaldehyde structure

2-Acetylisonicotinaldehyde structure

Product Name:2-Acetylisonicotinaldehyde

CAS No:1185152-57-1

Molecular Formula:C₈H₇NO₂

Molecular Weight:149.14668

CID:822842

PubChem ID:55264852

2-Acetylisonicotinaldehyde Properties

Names and Identifiers

- 2-Acetylisonicotinaldehyde
- 2-acetyl-4-Pyridinecarboxaldehyde
- 2-acetylpyridine-4-carbaldehyde
- DTXSID50717111
- SCHEMBL21018215
- J-400236
- 1185152-57-1
- AKOS006307536
- SB54130
- 2-acetylisonicotinaldehyde
- DB-364534
- +Expand
- InChIKey： KLYIOVQDUIGIKY-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H7NO2/c1-6(11)8-4-7(5-10)2-3-9-8/h2-5H,1H3
- SMILES： CC(=O)C1=NC=CC(=C1)C=O

Computed Properties

Exact Mass: 149.047678466g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 149.047678466g/mol
Heavy Atom Count: 11
Complexity: 168
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Topological Polar Surface Area: 47Å²

2-Acetylisonicotinaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A029206060-1g	2-Acetylisonicotinaldehyde	1185152-57-1	95%	1g	$400.00	2023-09-04
Chemenu	CM178447-5g	2-acetylisonicotinaldehyde	1185152-57-1	95%	5g	$808	2021-08-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1759387-1g	2-Acetylisonicotinaldehyde	1185152-57-1	95%	1g	￥2242.00

2-Acetylisonicotinaldehyde Related Literature

1. Anodization strategy to fabricate nanoporous gold for high-sensitivity detection of p-nitrophenol

Junling Xu,Tianyi Kou,Zhonghua Zhang CrystEngComm, 2013,15, 7856-7862
2. Synthesis, structure, fluorescence and electrochemical properties of a new Zn(ii)–organic framework constructed by a tricarboxylic acid ligand†

Yan Wang,Yuan-Chun He,Fang-Hua Zhao,Kunlei Zhu,Jie Li,Wei-Qiu Kan,Zhihong Jing New J. Chem., 2019,43, 13635-13641
3. Sequestration of ruthenium residues via efficient fluorous-enyne termination†

Xuelin Sui,Chenxiao Wang,Will R. Gutekunst Polym. Chem., 2023,14, 3160-3165
4. High internal phase emulsions stabilized solely by whey protein isolate-low methoxyl pectin complexes: effect of pH and polymer concentration†

Paul Van der Meeren,Christofora Hanny Wijaya,Ashok R. Patel Food Funct., 2017,8, 584-594
5. Regulating supramolecular interactions in dimeric macrocycles†

Nan Yin,Guilin Zhuang,Tianyun Chen,Xinyu Zhang,Pingwu Du Chem. Sci., 2023,14, 5425-5430
6. Spectrophotometric study of a titanium(IV)-peroxide-1-(2-pyridylazo)-2-naphthol system in the presence of a non-ionic surfactant

Analyst, 1986,111, 53-56
7. Layer reduction method for fabricating Pd-coated Ni foams as high-performance ethanol electrode for anion-exchange membrane fuel cells†

Yinshi Li,Yaling He RSC Adv., 2014,4, 16879-16884
8. New PCBM/carbon based electron transport layer for perovskite solar cells

Abdullah Al Mamun,Tanzila Tasnim Ava,Kai Zhang,Helmut Baumgart,Gon Namkoong Phys. Chem. Chem. Phys., 2017,19, 17960-17966
9. Silver-mediated annulation between 5-H-1,2,3-thiadiazoles and 1,3-dicarbonyl compounds to construct polysubstituted furans†

Mengxia Feng,Huanfeng Jiang,Liangbin Huang Org. Chem. Front., 2022,9, 5864-5871
10. The oxidation of organic nitrogen compounds with lead tetra-acetate

Q. Rev. Chem. Soc., 1971,25, 407-429

1185152-57-1 (2-Acetylisonicotinaldehyde) Related Products

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